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Compound of Interest

Compound Name: 1-Hexanol, 6-dipropylamino-

CAS No.: 43010-05-5

Cat. No.: B8760509 Get Quote

Welcome to the dedicated support guide for 6-(dipropylamino)hexan-1-ol. This resource is

designed for researchers, scientists, and drug development professionals to ensure the optimal

storage, handling, and stability of this compound in your experiments. My goal is to provide not

just instructions, but the underlying scientific rationale to empower you to troubleshoot

effectively and maintain the integrity of your work.

Frequently Asked Questions (FAQs)
This section addresses the most common inquiries regarding the handling and properties of 6-

(dipropylamino)hexan-1-ol.

Q1: What are the key physical and chemical properties of 6-(dipropylamino)hexan-1-ol?

Understanding the fundamental properties of the compound is the first step to proper handling.

6-(dipropylamino)hexan-1-ol is typically a colorless to light yellow liquid.[1] Its bifunctional

nature, containing both a tertiary amine and a primary alcohol, dictates its reactivity and

solubility.
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Property Value Source

Molecular Formula C₁₂H₂₇NO [2]

Molecular Weight 201.35 g/mol [2]

Appearance Colorless or light yellow liquid [1]

Boiling Point ~281°C at 760 mmHg [2]

Density 0.87 g/cm³ [2]

Flash Point 98.3°C [2]

Solubility
Soluble in water and many

organic solvents
[1]

Q2: What are the optimal long-term and short-term storage conditions?

Proper storage is critical to prevent degradation and ensure experimental reproducibility. The

compound should be stored in a cool, dry, and well-ventilated area.[3] For long-term stability,

refrigeration at 4°C is recommended.[4] Always ensure the container is tightly sealed to prevent

moisture ingress and potential oxidation.[5][6][7]

Q3: What are the primary chemical incompatibilities I should be aware of?

Due to its chemical structure, 6-(dipropylamino)hexan-1-ol is incompatible with certain classes

of chemicals. It is highly reactive with strong acids, acid anhydrides, and epoxides.[1] Contact

with strong oxidizing agents should also be strictly avoided, as they can lead to rapid

degradation.[5]

Q4: What personal protective equipment (PPE) is required when handling this compound?

Standard laboratory safety practices should always be followed. This includes wearing safety

glasses with side shields or goggles, chemical-resistant gloves, and a lab coat.[4] All handling

should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation of

vapors.[3][5]
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This section provides solutions to specific issues you may encounter during your experiments,

focusing on the causal mechanisms behind the problems.

Q1: My vial of 6-(dipropylamino)hexan-1-ol, which was initially colorless, has developed a

pronounced yellow or brownish tint. Is it still viable for my experiment?

Causality: The development of color is a common indicator of degradation. The primary alcohol

moiety in 6-(dipropylamino)hexan-1-ol is susceptible to oxidation.[8] This process can convert

the alcohol (-CH₂OH) first into an aldehyde and potentially further into a carboxylic acid.[8][9]

These new carbonyl-containing species can be colored and may interfere with your

experiment. The oxidation can be accelerated by exposure to air (oxygen), light, or trace metal

contaminants.

Recommended Action:

Assess the Severity: A very slight yellowing may not significantly impact purity for some

applications, but a distinct color change warrants investigation.

Analytical Verification: Before use, verify the compound's purity via an analytical technique

like NMR, GC-MS, or LC-MS. Look for the appearance of new signals, particularly in the

aldehyde region of an NMR spectrum or new peaks in a chromatogram.

Decision: If significant degradation is confirmed, it is strongly advised to use a fresh, un-

degraded vial to ensure the validity of your experimental results. For non-critical applications,

the material may be used with caution, but the potential for side reactions from impurities

must be acknowledged.

Q2: I've prepared a stock solution in a solvent, but after a few days, I'm observing a precipitate

or cloudiness. What is happening?

Causality: This issue can stem from several factors:

Solvent Choice & Saturation: While the compound is broadly soluble, you may have created

a supersaturated solution that is precipitating out over time, especially if stored at a lower

temperature than when it was prepared.
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Reaction with Solvent: Using a reactive solvent can lead to degradation. For example, acidic

solvents will react with the tertiary amine. Certain solvents may contain impurities (e.g.,

peroxides in aged ethers) that can oxidize the alcohol.

Contamination: Introduction of water (from atmosphere or wet solvent) or other contaminants

can reduce solubility or catalyze degradation reactions.

Recommended Action:

Gently Warm the Solution: Try gently warming and vortexing the solution to see if the

precipitate redissolves. If it does, it was likely a solubility issue. Consider preparing a more

dilute stock solution for long-term storage.

Review Solvent Purity: Ensure you are using high-purity, anhydrous solvents, especially for

long-term storage.

Filter the Solution: If the precipitate does not redissolve, it may be a degradation product.

You can filter the solution through a 0.22 µm syringe filter, but it is crucial to re-confirm the

concentration and purity of the filtered stock solution before use.

Q3: My experimental results are inconsistent or show unexpected side products. How can I

determine if the stability of 6-(dipropylamino)hexan-1-ol is the root cause?

This is a critical troubleshooting step to distinguish between issues with the compound's

integrity and other experimental variables.
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Caption: Troubleshooting workflow for compound stability.

Experimental Protocols
Protocol 1: Preparation and Storage of Stock Solutions
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This protocol provides a validated method for preparing stock solutions to maximize their

stability and shelf-life.

Objective: To prepare a 100 mM stock solution of 6-(dipropylamino)hexan-1-ol in Dimethyl

Sulfoxide (DMSO).

Materials:

6-(dipropylamino)hexan-1-ol (MW: 201.35 g/mol )

Anhydrous, high-purity DMSO

Sterile, amber glass vial with a PTFE-lined screw cap

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Pre-weighing Preparation: Allow the vial of 6-(dipropylamino)hexan-1-ol to equilibrate to

room temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh out 20.14 mg of 6-(dipropylamino)hexan-1-ol and transfer it to

the amber glass vial.

Solubilization: Add 900 µL of anhydrous DMSO to the vial. Cap the vial tightly and vortex

thoroughly for 1-2 minutes until the liquid is completely dissolved and the solution is clear.

Final Volume Adjustment: Add an additional 100 µL of DMSO to bring the total volume to 1.0

mL. This ensures the final concentration is 100 mM. Invert the vial several times to ensure

homogeneity.

Inert Gas Overlay (Optional but Recommended): For maximum stability, gently flush the

headspace of the vial with an inert gas like argon or nitrogen before final capping. This

displaces oxygen and minimizes the risk of oxidation.
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Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

and date of preparation. For long-term storage, store the vial upright at -20°C. For short-term

use (1-2 weeks), storage at 4°C is acceptable.

Handling for Use: When using the stock solution, allow the vial to warm to room temperature

before opening. Use a fresh pipette tip for each aspiration to avoid cross-contamination.

Recap tightly and return to appropriate storage conditions promptly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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